1-Benzyl-3-methylpiperidine
Overview
Description
1-Benzyl-3-methylpiperidine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Evaluation
1-Benzyl-3-methylpiperidine derivatives have been synthesized and evaluated for their antibacterial properties. Aziz‐ur‐Rehman et al. (2017) synthesized derivatives of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, showing valuable antibacterial results (Aziz‐ur‐Rehman et al., 2017).
Influence on Silicon Atom
Research by Otte et al. (2017) explored the influence of a positive charge in α-position to silicon on benzyl silanes, including this compound derivatives. This study involved structural characterization and Density Functional Theory (DFT) calculations (Otte et al., 2017).
Synthesis for Pharmacokinetic Studies
Iimura et al. (1989) synthesized 1-benzyl-4-[(5,6-dimethoxy[2-14C]-1-indanon)-2-yl]-methylpiperidine hydrochloride for studying the pharmacokinetic profiles of E2020, an acetylcholinesterase inhibitor (Iimura et al., 1989).
Synthesis of Polycyclic Indole Derivatives
Walter et al. (1993) developed a method for synthesizing new polycyclic indole derivatives using 1-benzylpiperidin-4-one or 1-methylpiperidin-4-one, leading to diastereoisomerically pure compounds (Walter et al., 1993).
Acetylcholinesterase Inhibition Study
Nochi et al. (1995) studied the kinetics of the inhibitory action of 1-benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl]methylpiperidine hydrochloride on acetylcholinesterase, demonstrating its strong inhibitory effect (Nochi et al., 1995).
Development of Scaleable Production Route
Ripin et al. (2003) optimized and scaled up the synthesis of cis-N-benzyl-3-methylamino-4-methylpiperidine, an important compound in pharmaceutical production (Ripin et al., 2003).
Future Directions
Piperidine and its derivatives play a significant role in the pharmaceutical industry . More than 7000 piperidine-related papers were published during the last five years, indicating a strong interest in this field . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, it can be expected that research on piperidine derivatives, including 1-Benzyl-3-methylpiperidine, will continue to be a significant area of focus in the future.
Properties
IUPAC Name |
1-benzyl-3-methylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N/c1-12-6-5-9-14(10-12)11-13-7-3-2-4-8-13/h2-4,7-8,12H,5-6,9-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUEWBPBFUKIDKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383463 |
Source
|
| Record name | 1-benzyl-3-methylpiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6560-75-4 |
Source
|
| Record name | 1-benzyl-3-methylpiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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